Cas no 2408962-79-6 (2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide)

2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide structure
2408962-79-6 structure
Product Name:2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide
CAS No:2408962-79-6
MF:C9H15N3O2
MW:197.234301805496
CID:5413445
PubChem ID:146082044
Update Time:2023-08-26

2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2408962-79-6
    • Z1839745800
    • EN300-7499411
    • 3-(2-Oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide
    • 2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide
    • Inchi: 1S/C9H15N3O2/c10-9(14)11-5-3-7(6-11)12-4-1-2-8(12)13/h7H,1-6H2,(H2,10,14)
    • InChI Key: IMKNKQFRLPCUKS-UHFFFAOYSA-N
    • SMILES: N1(C2CCN(C(N)=O)C2)CCCC1=O

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 403.6±55.0 °C(Predicted)
  • pka: 14.66±0.40(Predicted)

2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide Pricemore >>

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